![molecular formula C20H19NO5 B2487339 (Z)-2-(4-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate CAS No. 899408-96-9](/img/structure/B2487339.png)
(Z)-2-(4-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate
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Description
(Z)-2-(4-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a useful research compound. Its molecular formula is C20H19NO5 and its molecular weight is 353.374. The purity is usually 95%.
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Scientific Research Applications
- The compound has been studied in the context of liquid crystal-based nanocolloids. Specifically, the nematogenic 4-methoxybenzylidene-4′–butylaniline (MBBA) with transverse permanent dipole moment was investigated alongside BaTiO3 nanoparticles . These studies explore the dominance of pretransitional effects in such systems.
- Researchers have examined the compound’s properties in the field of nanomaterials. For instance, the dominance of pretransitional effects in liquid crystal-based nanocolloids involving MBBA and BaTiO3 nanoparticles sheds light on potential applications in materials science .
- The compound’s solid-state behavior has been investigated. Emission of a luminogen (possibly related to this compound) can be switched among three colors due to transformations between different aggregation states. The partly amorphous solid exhibits excitation-dependent emission, which could have implications for optoelectronic applications .
- A novel method for deprotecting N-p-methoxyphenylamines has been proposed using anodic oxidation in an acidic medium. This process yields a high yield of amine and is compatible with several oxidizable functional groups. Such chemistry could find applications in organic synthesis and drug development .
- Sigma-Aldrich provides this compound to early discovery researchers as part of a collection of unique chemicals. However, analytical data for this specific product are not available. Researchers interested in exploring its properties should verify its identity and purity .
Liquid Crystal-Based Nanocolloids
Materials Science and Nanomaterials
Photoluminescence and Aggregation States
Amine Deprotection via Anodic Oxidation
Early Discovery Research and Unique Chemicals
properties
IUPAC Name |
[(2Z)-2-[(4-methoxyphenyl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO5/c1-12-16(26-20(23)21(2)3)10-9-15-18(22)17(25-19(12)15)11-13-5-7-14(24-4)8-6-13/h5-11H,1-4H3/b17-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARKFAZQYAZHUTP-BOPFTXTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1OC(=CC3=CC=C(C=C3)OC)C2=O)OC(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC2=C1O/C(=C\C3=CC=C(C=C3)OC)/C2=O)OC(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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